Cas no 74380-71-5 (Benzoic acid,3-(1-oxopropyl)-)

Benzoic acid,3-(1-oxopropyl)- Properties

Names and Identifiers

• Benzoic acid,3-(1-oxopropyl)-
• 3-(1-oxopropyl)Benzoic acid
• 3-propanoylbenzoic acid
• 3-Propionylbenzoic acid
• 3-Carboxypropiophenon
• 3-hydroxycarbonyl-propiophenone
• Benzoic acid,3-(1-oxopropyl)
• DTXSID90551218
• BS-24373
• MFCD02260860
• ZCA38071
• 74380-71-5
• AKOS006277746
• FT-0732018
• 3-PROPIONYLBENZOICACID
• SCHEMBL4667454
• GJXGVUOQOFRNKR-UHFFFAOYSA-N
• +Expand

• MDL： MFCD02260860
• InChIKey： GJXGVUOQOFRNKR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O3/c1-2-9(11)7-4-3-5-8(6-7)10(12)13/h3-6H,2H2,1H3,(H,12,13)
• SMILES： CCC(=O)C1=CC(=CC=C1)C(=O)O

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.062994177g/mol
• Heavy Atom Count: 13
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 1.97750
• PSA: 54.37000
• Refractive Index: 1.55
• Boiling Point: 351.1°C at 760 mmHg
• Flash Point: 180.3°C
• Density: 1.187

Benzoic acid,3-(1-oxopropyl)- Security Information

Benzoic acid,3-(1-oxopropyl)- Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%